Cas no 63541-62-8 (5'-CYTIDYLIC ACID, 2'-DEOXY-2'-FLUORO-)

• Product Name: 5'-CYTIDYLIC ACID, 2'-DEOXY-2'-FLUORO-
• CAS No: 63541-62-8
• MF: C₉H₁₃FN₃O₇P
• MW: 325.187586545944
• CID: 3319571
• PubChem ID: 49866784
• Update Time: 2025-04-21

5'-CYTIDYLIC ACID, 2'-DEOXY-2'-FLUORO- Chemical and Physical Properties

Names and Identifiers

• 5'-CYTIDYLIC ACID, 2'-DEOXY-2'-FLUORO-
• 2'-Deoxy-2'-fluorocytidine-5'-monophosphate
• 63541-62-8
• ((2R,3R,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• MFCD22373330
• 2'- Deoxy- 2'- fluoro-5'- cytidylic acid
• CHEMBL1231760
• SCHEMBL599385
• Q27458794
• ND145453
• 2'-deoxy-2'-fluorocytidine 5'-(dihydrogen phosphate)
• 2'-Fluoro-2'-deoxycytidine-5'-monophosphate, free acid

• Inchi： 1S/C9H13FN3O7P/c10-6-7(14)4(3-19-21(16,17)18)20-8(6)13-2-1-5(11)12-9(13)15/h1-2,4,6-8,14H,3H2,(H2,11,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• InChI Key： KTAATIGPZHTGOP-XVFCMESISA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)F)O

Computed Properties

• Exact Mass: 325.04751492g/mol
• Monoisotopic Mass: 325.04751492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside monophosphates